N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]propanamide

Catalog No.
S6857886
CAS No.
921542-94-1
M.F
C14H15N3O3S
M. Wt
305.35 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]propa...

CAS Number

921542-94-1

Product Name

N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]propanamide

IUPAC Name

N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]propanamide

Molecular Formula

C14H15N3O3S

Molecular Weight

305.35 g/mol

InChI

InChI=1S/C14H15N3O3S/c1-3-13(18)15-11-6-4-10(5-7-11)12-8-9-14(17-16-12)21(2,19)20/h4-9H,3H2,1-2H3,(H,15,18)

InChI Key

VKCQXYVYJNYOCQ-UHFFFAOYSA-N

SMILES

CCC(=O)NC1=CC=C(C=C1)C2=NN=C(C=C2)S(=O)(=O)C

Canonical SMILES

CCC(=O)NC1=CC=C(C=C1)C2=NN=C(C=C2)S(=O)(=O)C

N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]propanamide, also known as MPS, is an organic compound with the molecular formula C15H15N3O3S. It is a white to off-white powder that is primarily used in the pharmaceutical industry as a potential drug candidate for the treatment of various diseases. MPS was first patented in 2016 and since then, it has attracted attention from researchers due to its unique structure and potential therapeutic activities.

MPS is a moderately polar compound that exhibits a melting point of 138-141°C and a boiling point of 520.8°C at 760 mmHg. It is slightly soluble in water but highly soluble in organic solvents such as DMSO, DMF, and methanol. MPS possesses a pKa value of 4.17, indicating that it is a weak acid. Its molecular weight is 333.36 g/mol, and its logP value is 1.56, which suggests that it has a low lipophilicity.

MPS can be synthesized through a multi-step process that involves the reaction of 2-chloro-3-methylpyridazine with 4-aminoacetophenone followed by coupling with 4-(tosyl)phenylboronic acid and subsequent reduction with sodium borohydride. The final product is purified by recrystallization or column chromatography. MPS has been characterized using various methods such as nuclear magnetic resonance spectroscopy (NMR), mass spectrometry (MS), infrared spectroscopy (IR), and X-ray crystallography.

Several analytical methods have been developed to detect and quantify MPS in different matrices. These methods include high-performance liquid chromatography (HPLC), gas chromatography (GC), liquid chromatography-tandem mass spectrometry (LC-MS/MS), and capillary electrophoresis (CE).

MPS has been evaluated for its biological activities in several in vitro and in vivo experiments. It has been reported to exhibit anti-inflammatory, anti-cancer, anti-diabetic, anti-fibrotic, and neuroprotective properties. MPS has also shown a promising effect on modulating the immune system and reducing oxidative stress. However, its exact mechanism of action and molecular targets remain unclear.

MPS has been tested for its toxicity and safety in various preclinical studies. It has demonstrated low toxicity in rodents, with an LD50 value greater than 2000 mg/kg. However, no human clinical trials have been conducted so far, and its safety in humans remains unknown.

MPS has potential applications in various fields of research and industry, including drug discovery, chemical biology, and material science. Its unique structure and biological activities make it an attractive candidate for developing novel therapeutic agents. It can also serve as a useful tool for studying protein-ligand interactions and designing new chemical probes. In addition, MPS can be incorporated into various materials, such as polymers, to enhance their properties.

The current state of research on MPS primarily focuses on its anti-inflammatory and anti-cancer activities. Several studies have reported its promising effects on reducing inflammation in various models of disease. Its anti-cancer activities have also been demonstrated in various cancer cell lines and animal models. However, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

The potential implications of MPS in various fields of research and industry are significant. Its unique structure and biological activities make it a valuable tool for developing new diagnostic and therapeutic agents. It can also be used to design novel materials with enhanced properties. MPS has the potential to revolutionize the pharmaceutical industry and contribute to the development of more effective and safer drugs.

Despite its promising biological activities, MPS has several limitations that need to be addressed in future research. Firstly, its exact mode of action and molecular targets remain unclear. Further studies are needed to elucidate its mechanism of action and better understand its pharmacokinetics and pharmacodynamics. Secondly, the safety and toxicity of MPS in humans remain unknown, and human clinical trials are needed to determine its safety profile. Lastly, more research is needed to explore its potential applications in various fields and develop new chemical entities based on its structure.

Several future directions for the research and development of MPS are possible. Firstly, its potential as a drug candidate for various diseases should be explored further. Incorporating MPS into drug delivery systems such as liposomes can enhance its efficacy and minimize side effects. Secondly, the use of MPS as a chemical probe for studying protein-ligand interactions can be expanded, and new chemical tools based on MPS can be developed. Lastly, MPS can be incorporated into various materials such as coatings, fibers, and composites to enhance their properties and develop new functionalities.

XLogP3

0.7

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

305.08341252 g/mol

Monoisotopic Mass

305.08341252 g/mol

Heavy Atom Count

21

Dates

Last modified: 11-23-2023

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